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Compound of Interest

Compound Name: Androstatrione

Cat. No.: B15544117

General Information on Steroidal Aromatase
Inhibitors

Androsta-1,4,6-triene-3,17-dione (ATD) is a potent, irreversible steroidal aromatase inhibitor[2]
[3]. Aromatase is a critical enzyme (cytochrome P450 19A1) responsible for the final step in the
biosynthesis of estrogens from androgens|2].

Mechanism of Action: Steroidal inhibitors like ATD often act as "suicide substrates."[2] This
means the aromatase enzyme processes the inhibitor, which then forms a reactive
intermediate. This intermediate binds covalently and permanently to the enzyme, thereby
inactivating it. This irreversible action effectively blocks the conversion of androgens into
estrogens.

Historical and Regulatory Context: ATD was previously found in some over-the-counter
bodybuilding supplements but its use is how prohibited in amateur and professional sports.
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and Health Canada
have issued warnings regarding related compounds due to potential health risks. The use of
ATD can also lead to positive tests for other banned substances, such as the anabolic steroid
Boldenone, as it can be a metabolite or a contaminant from production.

Health and Safety: The synthesis and handling of potent steroidal compounds require
specialized laboratory environments and strict adherence to safety protocols to prevent
exposure and ensure purity. The unauthorized production and use of such substances pose
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significant health risks and legal consequences. Research involving these compounds is
conducted under stringent regulatory oversight.

For professionals in drug development, research into aromatase inhibitors is a significant field,
particularly for therapeutic applications in estrogen-dependent conditions. This research is
conducted in compliance with all applicable laws and institutional guidelines for chemical safety
and controlled substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

